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Compound of Interest

Compound Name: (E)-10-Dodecenyl acetate

Cat. No.: B205600

Technical Guide: (E)-10-Dodecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of (E)-10-Dodecenyl acetate, a significant semiochemical. The information is
presented to be a valuable resource for researchers in fields such as chemical ecology, organic
synthesis, and pest management.

Chemical Identity and Properties

(E)-10-Dodecenyl acetate is a fatty acyl acetate that functions as a sex pheromone for
numerous species within the order Lepidoptera.[1][2][3] Its precise chemical structure and
properties are crucial for its biological activity and for its synthesis and analysis in a laboratory
setting.

Table 1: Molecular Formula and Weight
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Parameter Value Source

Molecular Formula C14H2602 [4115][6]

Molecular Weight 226.35 g/mol [51[7]

IUPAC Name [(E)-dodec-10-enyl] acetate [41[6]

CAS Number 35153-09-4 [4][5]
Table 2: Physicochemical Data

Property Value Source

Water Solubility

0.5682 mg/L @ 25 °C
(estimated)

[6]

LogP (Octanol/Water Partition

4.246 (Calculated)

[4]

Coefficient)

Vapor Pressure Not available
Boiling Point Not available
Melting Point Not available

Experimental Protocols

General Protocol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The identification and quantification of (E)-10-Dodecenyl acetate in samples, such as

pheromone gland extracts or synthetic products, are commonly performed using GC-MS.

Objective: To confirm the presence and purity of (E)-10-Dodecenyl acetate.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 5799B GC/MSD).
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e Chromatographic column: A polar capillary column (e.g., Innowax, 30 m x 0.25 mm x 0.25
pm) is suitable for separating isomers of fatty acid derivatives.

Procedure:

Sample Preparation: Dissolve a small amount of the sample in a volatile solvent like hexane
or ethyl acetate. The concentration is typically around 4 g/L.

Injection: Inject 1 pL of the prepared sample into the GC injector port.
GC Separation:

o Set the injector temperature to 250°C.

o Use helium as the carrier gas.

o Program the oven temperature with a gradient, for example: start at 150°C for 10 minutes,
then ramp to 200°C at a rate of 20°C/min, and hold for 7 minutes.

MS Detection:
o Set the detector temperature to 300°C.
o Acquire mass spectra over a relevant mass-to-charge ratio range (e.g., m/z 40-400).

Data Analysis: Compare the retention time and the mass spectrum of the sample peak with
those of a known standard of (E)-10-Dodecenyl acetate. The mass spectrum should show
characteristic fragmentation patterns for this molecule.

Diagrams

The following diagram illustrates a generalized workflow for the synthesis and subsequent
purification and analysis of (E)-10-Dodecenyl acetate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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